Cas no 1311319-74-0 (2-hydroxy-6-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]benzoic acid)

• Product name: 2-hydroxy-6-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]benzoic acid
• CAS No: 1311319-74-0
• MF: C₁₅H₁₂O₆
• MW: 288.25218
• CID: 2044500
• PubChem ID: 53359459

2-hydroxy-6-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-6-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]benzoic acid
• 2-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]-6-hydroxybenzoic acid
• Q27136619
• 2-hydroxy-6-[2-(3,4-dihydroxyphenyl)-2-oxo-ethyl]benzoic acid
• CHEMBL1813261
• DTXSID001174436
• Benzoic acid, 2-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]-6-hydroxy-
• CHEBI:68127
• 1311319-74-0

• Inchi： InChI=1S/C15H12O6/c16-10-5-4-8(6-13(10)19)12(18)7-9-2-1-3-11(17)14(9)15(20)21/h1-6,16-17,19H,7H2,(H,20,21)
• InChI Key： FIXMXSICQFRCLX-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C(=C1)O)C(=O)O)CC(=O)C2=CC(=C(C=C2)O)O

Computed Properties

• Exact Mass: 288.06338810g/mol
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 2.2